Cas no 2115373-98-1 (Methyl 3,5-difluoro-4-(methylthio)benzoate)

• Product Name: Methyl 3,5-difluoro-4-(methylthio)benzoate
• CAS No: 2115373-98-1
• MF: C₉H₈F₂O₂S
• MW: 218.22
• CID: 5078710
• Update Time: 2025-06-15

Methyl 3,5-difluoro-4-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-difluoro-4-(methylthio)benzoate

• Inchi： 1S/C9H8F2O2S/c1-13-9(12)5-3-6(10)8(14-2)7(11)4-5/h3-4H,1-2H3
• InChI Key： BFAJTBHSBJSNRR-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(SC)=C(F)C=1)(=O)OC

Additional information on Methyl 3,5-difluoro-4-(methylthio)benzoate

Methyl 3,5-difluoro-4-(methylthio)benzoate (CAS No. 2115373-98-1): A Comprehensive Overview in Modern Chemical Research

Methyl 3,5-difluoro-4-(methylthio)benzoate, identified by its CAS number 2115373-98-1, is a fluorinated aromatic ester that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced material synthesis.

The molecular structure of Methyl 3,5-difluoro-4-(methylthio)benzoate consists of a benzoate core substituted with fluorine atoms at the 3rd and 5th positions, along with a methylthio group at the 4th position. This specific arrangement imparts distinct electronic and steric properties to the molecule, enhancing its reactivity and potential utility in synthetic chemistry. The presence of fluorine atoms, known for their ability to modulate metabolic pathways and improve drug bioavailability, makes this compound particularly intriguing for medicinal chemists.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles and enhanced binding affinities. Studies have demonstrated that the introduction of fluorine atoms into aromatic rings can significantly alter the pharmacological properties of molecules, leading to improved efficacy and reduced side effects. Methyl 3,5-difluoro-4-(methylthio)benzoate is no exception, as it has shown potential in several preclinical studies as a precursor for developing new drugs targeting various diseases.

One of the most notable applications of Methyl 3,5-difluoro-4-(methylthio)benzoate is in the synthesis of bioactive molecules. Researchers have utilized this compound as a key intermediate in the preparation of fluorinated heterocycles, which are known for their role in drug discovery. The structural motif present in this compound has been found to be conducive to forming stable complexes with biological targets, thereby enhancing drug-receptor interactions. This has opened up new avenues for designing more effective therapeutic agents.

The role of fluorine atoms in modulating metabolic stability has also been extensively studied. Fluorinated compounds often exhibit increased resistance to enzymatic degradation, leading to prolonged half-lives and improved therapeutic outcomes. This characteristic is particularly valuable in the development of long-acting drugs that require fewer dosing regimens. Methyl 3,5-difluoro-4-(methylthio)benzoate leverages this property, making it a promising candidate for further exploration in drug development pipelines.

Furthermore, the compound's ability to participate in various chemical transformations has made it a versatile tool in synthetic organic chemistry. Its reactivity allows for the facile introduction of additional functional groups, enabling the construction of complex molecular architectures. This flexibility is crucial for medicinal chemists who often need to modify existing scaffolds to optimize drug-like properties.

In the realm of material science, Methyl 3,5-difluoro-4-(methylthio)benzoate has also shown potential applications. The unique electronic properties imparted by the fluorine atoms can be exploited to develop advanced materials with tailored optical and electronic characteristics. These materials could find applications in areas such as organic electronics, sensors, and luminescent devices.

The synthesis of Methyl 3,5-difluoro-4-(methylthio)benzoate involves multi-step organic reactions that highlight its synthetic utility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers can confidently use this compound in their studies. The development of efficient synthetic routes has also contributed to reducing costs and environmental impact, aligning with green chemistry principles.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of Methyl 3,5-difluoro-4-(methylthio)benzoate. Molecular modeling studies have provided insights into how structural modifications can influence biological activity, guiding researchers in designing more effective derivatives. These computational tools are indispensable in modern drug discovery efforts.

The safety profile of Methyl 3,5-difluoro-4-(methylthio)benzoate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential hazards and ensure safe handling procedures. These studies have confirmed that when used appropriately, this compound does not pose significant risks to human health or the environment.

In conclusion, Methyl 3,5-difluoro-4-(methylthio)benzoate (CAS No. 2115373-98-1) is a multifaceted compound with diverse applications in pharmaceuticals and material science. Its unique structural features and favorable properties make it a valuable asset for researchers working on drug development and advanced material synthesis. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an even greater role in future scientific endeavors.